Cas no 1204333-58-3 (2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, characterized by its difluoro substitution at the 2- and 6-positions and a pinacol boronate group at the 4-position. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The electron-withdrawing fluorine substituents enhance its reactivity in palladium-catalyzed transformations, while the pinacol boronate group ensures stability and ease of handling. Its well-defined structure and high purity make it suitable for pharmaceutical and agrochemical applications, particularly in the development of fluorinated heterocycles. The compound is typically supplied as a crystalline solid with consistent batch-to-batch reproducibility.

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1204333-58-3 structure

Product Name:2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1204333-58-3

MF:C₁₁H₁₄BF₂NO₂

MW:241.04217004776

MDL:MFCD12913987

CID:839929

PubChem ID:46739811

Update Time:2025-08-03

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- (2,6-Difluoro-4-pyridyl)-(2-hydroxy-1,1,2-trimethyl-propoxy)borinic acid
- 2,6-Difluoropyridine-4-boronic acid, pinacol ester
- Pyridine, 2,6-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2,5-DIFLUOROBENZYL CHLORIDE
- QC-7112
- 2,6-Difluoro-pyridine-4-boronic acid pinacol ester
- SCHEMBL2370008
- (2,6-DIFLUOROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
- AS-55661
- DB-292333
- DTXSID60675394
- MFCD12913987
- AKOS016011117
- Z2044805577
- FUGGRIAHIVRPNM-UHFFFAOYSA-N
- CS-0038557
- 2,6-DIFLUORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
- 2,6-DIFLUOROPYRIDINE-4-BORONIC ACID PINACOL ESTER
- EN300-6253605
- 1204333-58-3
- MB12072
- MDL： MFCD12913987
- Inchi： 1S/C11H14BF2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-8(13)15-9(14)6-7/h5-6H,1-4H3
- InChI Key： FUGGRIAHIVRPNM-UHFFFAOYSA-N
- SMILES： FC1C=C(B2OC(C)(C)C(C)(C)O2)C=C(N=1)F

Computed Properties

Exact Mass: 241.10900
Monoisotopic Mass: 241.109
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4A^2

Experimental Properties

Density: 1.205
Boiling Point: 363.89 °C at 760 mmHg
Flash Point: 173.875 °C
PSA: 31.35000
LogP: 1.65900

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM129669-1g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	1g	$274	2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD232565-100mg	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	100mg	￥506.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD232565-250mg	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	250mg	￥759.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD232565-1g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	1g	￥1897.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD232565-5g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	5g	￥6939.0	2022-03-01
Chemenu	CM129669-250mg	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	250mg	$***	2023-04-03
Chemenu	CM129669-1g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	1g	$***	2023-04-03
Chemenu	CM129669-5g	2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1204333-58-3	98%	5g	$***	2023-04-03
abcr	AB273910-250 mg	2,6-Difluoropyridine-4-boronic acid, pinacol ester, 96%; .	1204333-58-3	96%	250mg	€281.70	2023-04-26
abcr	AB273910-1 g	2,6-Difluoropyridine-4-boronic acid, pinacol ester, 96%; .	1204333-58-3	96%	1g	€523.10	2023-04-26

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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Cas no 1204333-58-3 (2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

Related Categories

1204333-58-3 (2,6-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine) Related Products